2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-(4-ethylphenyl)butanamide

• IUPAC Name: 2-[[2-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]-N-(4-ethylphenyl)butanamide
• InChI: InChI=1S/C30H35N7O3S/c1-7-20-9-11-21(12-10-20)31-29(38)26(8-2)41-30-32-23-17-25(40-6)24(39-5)16-22(23)28-33-27(35-37(28)30)13-14-36-19(4)15-18(3)34-36/h9-12,15-17,26H,7-8,13-14H2,1-6H3,(H,31,38)
• InChI Key: XXWIUDAPGBTQSB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(CC)SC2=NC3=CC(=C(C=C3C4=NC(=NN42)CCN5C(=CC(=N5)C)C)OC)OC
• Molecular Formula: C30H35N7O3S
• Molecular Weight: 573.7 g/mol

Description

2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-(4-ethylphenyl)butanamide is a useful research compound. Its molecular formula is C30H35N7O3S and its molecular weight is 573.72. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Activity

Pyrazoline and pyrazole derivatives, which are structurally related to the given compound, have been synthesized and evaluated for their antimicrobial activities. These compounds have shown significant activity against both Gram-negative and Gram-positive bacteria, as well as yeast-like fungi, demonstrating their potential as antimicrobial agents (Hassan, 2013).

Potential Antimicrobial Agents

Thiophene-based heterocycles, another structurally related group, have been synthesized and assessed for their antimicrobial properties. Some compounds in this group have exhibited potent activity against fungal pathogens, highlighting their relevance in developing new antimicrobial agents (Mabkhot et al., 2016).

Synthesis and Benzodiazepine Binding Activity

Triazoloquinazolinone derivatives have been investigated for their binding affinity to the benzodiazepine receptor, showcasing their potential in modulating GABAergic neurotransmission. This research indicates the structural versatility of these compounds for targeting central nervous system receptors (Francis et al., 1991).

Antioxidant and Anticancer Properties

Triazolothiadiazoles have been studied for their in vitro antioxidant properties and anticancer activity, particularly against hepatocellular carcinoma cell lines. These findings suggest the potential of such derivatives in the development of novel anticancer therapies (Sunil et al., 2010).

Insecticidal Activity

Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and evaluated for their insecticidal activity against the cotton leafworm, demonstrating their potential application in agricultural pest management (Fadda et al., 2017).